Ethyl 7-chloro-1-ethyl-4-hydroxy-1-methyl-2-oxo-naphthalene-3-carboxylate

• Molecular Formula: C16H17ClO4
• Molecular Weight: 308.75 g/mol
• IUPAC Name: ethyl 6-chloro-4-ethyl-1-hydroxy-4-methyl-3-oxonaphthalene-2-carboxylate
• InChI: InChI=1S/C16H17ClO4/c1-4-16(3)11-8-9(17)6-7-10(11)13(18)12(14(16)19)15(20)21-5-2/h6-8,18H,4-5H2,1-3H3
• InChI Key: WCZSBMNQTXXGQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(C=CC(=C2)Cl)C(=C(C1=O)C(=O)OCC)O)C

Description

Ethyl 7-chloro-1-ethyl-4-hydroxy-1-methyl-2-oxo-naphthalene-3-carboxylate is a useful research compound. Its molecular formula is C16H17ClO4 and its molecular weight is 308.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

H2SO4 (40 mL, 473 mmol) was cooled to 0° C. and treated with P2O5 (15 g, 106 mmol). The mixture was brought to room temperature and added to diethyl 2-(2-(3-chlorophenyl)-2-methylbutanoyl)malonate (7.67 g, 22 mmol). The reaction mixture was then stirred for 1.5 hours. Ice (H2O) was added, and the aqueous mixture was extracted with EtOAc (3×). The combined organic layers were washed with water (2×) and brine, dried (MgSO4), and concentrated in vacuo to give the crude compound as an orange oil. The crude oil was purified by silica flash chromatography (0-100% DCM/hexane) to give the desired compound as a yellow solid (3.16 g). MS (m/e)=309.1 (M+H)+.